2-(2-Fluorophenyl)-5-(methylsulfanylmethyl)-1,3,4-oxadiazole

• IUPAC Name: 2-(2-fluorophenyl)-5-(methylsulfanylmethyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C10H9FN2OS/c1-15-6-9-12-13-10(14-9)7-4-2-3-5-8(7)11/h2-5H,6H2,1H3
• InChI Key: CCFAKVFCTBEGJH-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=NN=C(O1)C2=CC=CC=C2F
• Molecular Formula: C10H9FN2OS
• Molecular Weight: 224.26 g/mol

Description

2-(2-Fluorophenyl)-5-(methylsulfanylmethyl)-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains an oxadiazole ring, which makes it an important building block in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 2-(2-Fluorophenyl)-5-(methylsulfanylmethyl)-1,3,4-oxadiazole is not well understood. However, it has been reported to inhibit the growth of various bacterial and fungal strains by disrupting their cell wall synthesis. It has also been reported to exhibit anticancer activity by inducing apoptosis in cancer cells.
Biochemical and physiological effects:
This compound has been reported to exhibit both biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been reported to exhibit antioxidant activity by scavenging free radicals. In addition, it has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-Fluorophenyl)-5-(methylsulfanylmethyl)-1,3,4-oxadiazole is its wide range of applications in various fields. It is also relatively easy to synthesize and has been reported to exhibit good yields. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its applications.

Future Directions

There are several future directions for the research on 2-(2-Fluorophenyl)-5-(methylsulfanylmethyl)-1,3,4-oxadiazole. One direction is to further investigate its mechanism of action and optimize its applications in various fields. Another direction is to explore its potential as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, it can be used as a building block in the synthesis of novel organic compounds with potential applications in various fields.

Synthesis Methods

The synthesis of 2-(2-Fluorophenyl)-5-(methylsulfanylmethyl)-1,3,4-oxadiazole can be achieved through various methods. One of the most common methods is the reaction of 2-fluorobenzoyl chloride with methylthioacetic acid in the presence of sodium hydroxide. The resulting product is then cyclized with hydrazine hydrate to form this compound. This method has been reported to yield high purity and good yields.

Scientific Research Applications

2-(2-Fluorophenyl)-5-(methylsulfanylmethyl)-1,3,4-oxadiazole has been extensively studied for its potential applications in various fields. It has been reported to exhibit antibacterial, antifungal, anti-inflammatory, and anticancer activities. In addition, it has been used as a building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science.